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Compound of Interest

Compound Name: hDHODH-IN-15

Cat. No.: B15573060 Get Quote

Essential Safety and Handling Guide for
hDHODH-IN-15
This guide provides immediate, essential safety, and logistical information for handling the

research compound hDHODH-IN-15. The procedures outlined are intended for researchers,

scientists, and drug development professionals to minimize risk and ensure a safe laboratory

environment.

Compound Information: hDHODH-IN-15 is an inhibitor of human dihydroorotate

dehydrogenase (hDHODH) with an IC50 of 0.21 µM.[1][2] It has shown cytotoxicity in various

cancer cell lines and can induce ferroptosis.[1][2] As with many research compounds, the full

toxicological properties of hDHODH-IN-15 may not be fully characterized. Therefore, it is

crucial to handle this compound with a high degree of caution.

Personal Protective Equipment (PPE)
The use of appropriate PPE is the first line of defense against potential exposure. A risk

assessment should be conducted for all procedures involving hDHODH-IN-15 to ensure

adequate protection.[3][4]

Summary of Required PPE:
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PPE Category Item
Specifications and Best
Practices

Eye and Face Protection

Safety Glasses with Side

Shields or Chemical Splash

Goggles

Must meet ANSI Z87.1

standards.[5] Goggles are

required when there is a

splash hazard.[3][6]

Face Shield

To be worn in addition to safety

glasses or goggles during

procedures with a high risk of

splashing.[5][6]

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are commonly

used.[6] For compounds with

unknown toxicity, consider

double-gloving or using a more

resistant glove material.

Always consult the glove

manufacturer's compatibility

chart.[7]

Body Protection Laboratory Coat

A flame-resistant lab coat is

recommended.[5][6] Ensure it

is fully buttoned.

Full-Length Pants and Closed-

Toe Shoes

Pants should cover the entire

leg.[5] Shoes must be non-

perforated.[6]

Respiratory Protection Respirator (e.g., N95 or higher)

Required when working with

the solid form of the compound

outside of a certified chemical

fume hood to prevent

inhalation of dust.[6][8]

Operational Plan: Handling Procedures
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All handling of hDHODH-IN-15 should be performed in a designated area, such as a chemical

fume hood, to minimize inhalation exposure.[8]

Step-by-Step Handling Protocol:

Preparation:

Ensure the work area is clean and uncluttered.

Verify that an eye wash station and safety shower are accessible.[8]

Don all required PPE as outlined in the table above.

Weighing Solid Compound:

Perform all weighing of powdered hDHODH-IN-15 within a chemical fume hood or a

ventilated balance enclosure to prevent the generation of airborne dust.

Preparing Stock Solutions:

When dissolving the compound, add the solvent slowly to the solid to avoid splashing.

hDHODH-IN-15 is often supplied as a solution in DMSO.[9] Handle these solutions with

the same level of care as the solid compound.

Experimental Use:

Clearly label all containers with the compound name, concentration, solvent, and date.

Keep containers sealed when not in use.

Post-Handling:

Decontaminate the work surface with an appropriate solvent (e.g., 70% ethanol) after each

use.

Remove gloves and wash hands thoroughly with soap and water.

Experimental Workflow for Handling hDHODH-IN-15:
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Caption: Workflow for the safe handling of hDHODH-IN-15.
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Disposal Plan
hDHODH-IN-15 and all materials contaminated with it must be disposed of as hazardous

chemical waste.[10] Do not dispose of this compound down the drain or in the regular trash.[8]

Waste Segregation and Disposal Procedures:

Waste Stream Description
Disposal Container and
Labeling

Solid Waste

Unused solid hDHODH-IN-15,

contaminated gloves, pipette

tips, and other disposable

labware.[8]

Sealable, leak-proof container

labeled "Hazardous Waste"

with the full chemical name.

Liquid Waste

Unused solutions of hDHODH-

IN-15 and contaminated

solvents.[8]

Sealable, chemical-resistant

container labeled "Hazardous

Waste" with the full chemical

name and solvent.

Sharps Waste
Contaminated needles and

syringes.

Puncture-resistant sharps

container labeled "Hazardous

Waste" and "Sharps".

Disposal Workflow:
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Caption: Logical workflow for the safe disposal of hDHODH-IN-15 waste.

Institutional Guidelines: Always adhere to your institution's specific protocols for chemical waste

disposal. Contact your Environmental Health and Safety (EHS) department for guidance on

proper disposal procedures and to arrange for waste pickup.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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